2-(methylamino)-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: 2-(methylamino)-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H15N3O2/c1-9-5-6-10(18-9)8-16-13(17)11-4-3-7-15-12(11)14-2/h3-7H,8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: DJKWQGBMNGOPRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2=C(N=CC=C2)NC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

2-(methylamino)-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide, also known as Methylfuropyridine or MFP, is a chemical compound with potential applications in scientific research. This compound belongs to the class of pyridine carboxamides and has a molecular formula of C14H17N3O2.

Mechanism of Action

The mechanism of action of MFP is not fully understood. However, studies have shown that MFP can bind to metal ions such as copper and zinc, forming stable complexes. These complexes can then interact with biological molecules such as proteins and DNA, leading to changes in their structure and function. MFP may also have direct effects on cellular signaling pathways, although more research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
MFP has been shown to have several biochemical and physiological effects. For example, MFP can induce oxidative stress in cells, leading to cell death. MFP can also inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, MFP can modulate the activity of ion channels such as the NMDA receptor, which is involved in learning and memory.

Advantages and Limitations for Lab Experiments

MFP has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. MFP is also stable and can be stored for long periods of time. However, MFP has some limitations. It is toxic to cells at high concentrations, which can limit its use in cell-based assays. Additionally, MFP can interfere with other biological molecules, which can lead to non-specific effects in experiments.

Future Directions

There are several future directions for the use of MFP in scientific research. One potential application is in the development of metal-based drugs for the treatment of cancer and other diseases. MFP can also be used as a probe to study the role of metal ions in biological processes. Additionally, MFP can be modified to improve its selectivity and potency, which can expand its potential applications in research.

Synthesis Methods

The synthesis of MFP involves the reaction of 2-aminopyridine with 5-methylfurfural in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with methylamine to obtain the final product, MFP. The overall synthesis process is simple and efficient, with a yield of around 70%.

Scientific Research Applications

MFP has been shown to have potential applications in scientific research. It can be used as a fluorescent probe to detect the presence of metal ions such as copper and zinc in biological samples. MFP can also be used as a ligand for the synthesis of metal complexes, which can be used in catalysis and other chemical reactions. Additionally, MFP can be used as a precursor for the synthesis of other pyridine carboxamides, which have potential applications in drug discovery and other fields.